Cas no 2320143-76-6 (N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide)
N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide
- AKOS032724910
- 2320143-76-6
- F6514-3075
- N-(tetrahydro-2H-pyran-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide
-
- Inchi: 1S/C11H17F3N2O3/c12-11(13,14)7-19-9-5-16(6-9)10(17)15-8-1-3-18-4-2-8/h8-9H,1-7H2,(H,15,17)
- InChI Key: UOPUNXZXSFKIHO-UHFFFAOYSA-N
- SMILES: FC(COC1CN(C(NC2CCOCC2)=O)C1)(F)F
Computed Properties
- Exact Mass: 282.11912689g/mol
- Monoisotopic Mass: 282.11912689g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 50.8Ų
N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6514-3075-2μmol |
N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide |
2320143-76-6 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6514-3075-5μmol |
N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide |
2320143-76-6 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6514-3075-10μmol |
N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide |
2320143-76-6 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6514-3075-20μmol |
N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide |
2320143-76-6 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6514-3075-1mg |
N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide |
2320143-76-6 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6514-3075-2mg |
N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide |
2320143-76-6 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6514-3075-3mg |
N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide |
2320143-76-6 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6514-3075-4mg |
N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide |
2320143-76-6 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6514-3075-5mg |
N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide |
2320143-76-6 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6514-3075-10mg |
N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide |
2320143-76-6 | 10mg |
$118.5 | 2023-09-08 |
N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide
Recent Advances in the Study of N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide (CAS: 2320143-76-6)
In recent years, the compound N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide (CAS: 2320143-76-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and trifluoroethoxy functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.
The synthesis of N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structural features, particularly the azetidine ring and the trifluoroethoxy moiety, contribute to its stability and bioavailability, making it a viable candidate for further pharmacological evaluation.
Mechanistic studies have revealed that N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide exhibits selective binding to specific biological targets, including certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, preliminary data suggest that the compound modulates the activity of key signaling pathways, such as the NF-κB pathway, which plays a central role in inflammation. These findings underscore its potential as a therapeutic agent for conditions like rheumatoid arthritis and multiple sclerosis.
In vitro and in vivo studies have further demonstrated the compound's efficacy and safety profile. Animal models treated with N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide showed significant reduction in inflammatory markers without observable toxicity at therapeutic doses. These results are encouraging and warrant further investigation in clinical trials to assess its pharmacokinetics and pharmacodynamics in humans.
Beyond its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Early-stage studies indicate that N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide may inhibit the proliferation of certain cancer cell lines by interfering with cell cycle progression. While these findings are preliminary, they open new avenues for the development of targeted cancer therapies.
In conclusion, N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide represents a promising molecule with diverse therapeutic applications. Its unique chemical structure, combined with its favorable biological activity, positions it as a valuable candidate for further drug development. Future research should focus on elucidating its precise mechanisms of action and advancing it through clinical trials to realize its full therapeutic potential.
2320143-76-6 (N-(oxan-4-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)